Cas no 906352-71-4 (N-Methyl-2-(tetrahydropyran-4-yloxy)benzylamine)

• Product Name: N-Methyl-2-(tetrahydropyran-4-yloxy)benzylamine
• CAS No: 906352-71-4
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• MDL: MFCD09064962
• CID: 994988
• PubChem ID: 24229518
• Update Time: 2025-04-20

N-Methyl-2-(tetrahydropyran-4-yloxy)benzylamine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-(2-((tetrahydro-2H-pyran-4-yl)oxy)phenyl)methanamine
• N-methyl-1-[2-(oxan-4-yloxy)phenyl]methanamine
• n-methyl-2-(tetrahydropyran-4-yloxy)benzylamine
• N-methyl-2-[(tetrahydro-2H-pyran-4-yl)oxy]Benzenemethanamine
• N-Methyl-N-[2-(tetrahydro-2H-pyran-4-yloxy)benzyl]amine
• AKOS013154149
• N-Methyl-1-{2-[(oxan-4-yl)oxy]phenyl}methanamine
• SCHEMBL16814965
• AS-9251
• FT-0730006
• 906352-71-4
• MFCD09064962
• SY005465
• methyl({[2-(oxan-4-yloxy)phenyl]methyl})amine
• AC7193
• DTXSID50640233
• DB-078738
• N-Methyl-2-(tetrahydropyran-4-yloxy)benzylamine

• MDL： MFCD09064962
• Inchi： 1S/C13H19NO2/c1-14-10-11-4-2-3-5-13(11)16-12-6-8-15-9-7-12/h2-5,12,14H,6-10H2,1H3
• InChI Key： ZTMRIJRRCHAUNA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1CNC)C1CCOCC1

Computed Properties

• Exact Mass: 221.14200
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.49000
• LogP: 2.35470